![molecular formula C16H13FN2O2S2 B5756055 4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamide](/img/structure/B5756055.png)
4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamide, also known as PFT-α, is a small molecule inhibitor that has been widely used in scientific research. This compound has been found to have a variety of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.
Scientific Research Applications
4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamideα has been used in a wide range of scientific research applications. It has been found to inhibit the activity of p53, a tumor suppressor protein that plays a key role in preventing cancer. This compoundα has also been shown to have anti-inflammatory properties and has been used to study the role of inflammation in various diseases. Additionally, this compoundα has been used to investigate the mechanisms of cell death and survival.
Mechanism of Action
The mechanism of action of 4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamideα involves the inhibition of the p53-MDM2 interaction. MDM2 is a protein that regulates the activity of p53 by promoting its degradation. This compoundα binds to MDM2, preventing it from interacting with p53 and leading to an increase in p53 activity. This increase in p53 activity can lead to cell cycle arrest, apoptosis, and other cellular responses.
Biochemical and Physiological Effects
This compoundα has been found to have a variety of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells and to inhibit the growth of tumors in animal models. This compoundα has also been shown to have anti-inflammatory effects, reducing the production of pro-inflammatory cytokines. Additionally, this compoundα has been found to protect against ischemia-reperfusion injury in various organs, including the heart and brain.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamideα is its specificity for the p53-MDM2 interaction. This specificity allows for the selective inhibition of p53 activity without affecting other cellular processes. Additionally, this compoundα has been found to be stable in solution, making it a reliable tool for scientific research. However, one limitation of this compoundα is its relatively low potency, which can require high concentrations to achieve the desired effects.
Future Directions
There are several future directions for the use of 4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamideα in scientific research. One area of interest is the development of more potent analogs of this compoundα that can achieve the desired effects at lower concentrations. Additionally, this compoundα has been shown to have potential therapeutic applications in cancer and other diseases, and further research is needed to explore these possibilities. Finally, this compoundα can be used in combination with other drugs to investigate the mechanisms of drug interactions and to develop more effective treatment strategies.
Synthesis Methods
The synthesis of 4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamideα involves several steps. The first step is the preparation of 4-fluoro-N-(4-nitrophenyl)benzenesulfonamide by reacting 4-fluorobenzenesulfonyl chloride with 4-nitroaniline. The second step is the reduction of the nitro group to an amino group using palladium on carbon as a catalyst. The third step is the reaction of the resulting amine with 2-methyl-4-thiazolylboronic acid to form the desired product.
properties
IUPAC Name |
4-fluoro-N-[4-(2-methyl-1,3-thiazol-4-yl)phenyl]benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13FN2O2S2/c1-11-18-16(10-22-11)12-2-6-14(7-3-12)19-23(20,21)15-8-4-13(17)5-9-15/h2-10,19H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AKCYRRQCBSUTRC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=CS1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13FN2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.